Cas no 376592-71-1 (5-(2-Methoxy-5-methylphenyl)nicotinic acid)

• Product Name: 5-(2-Methoxy-5-methylphenyl)nicotinic acid
• CAS No: 376592-71-1
• MF: C₁₄H₁₃NO₃
• MW: 243.257923841476
• CID: 2114583
• Update Time: 2023-08-03

5-(2-Methoxy-5-methylphenyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2-methoxy-5-methylphenyl)nicotinic acid
• 5-(2-methoxy-5-methylphenyl)pyridine-3-carboxylic acid
• 5-(2-Methoxy-5-methylphenyl)nicotinic acid

• Inchi： 1S/C14H13NO3/c1-9-3-4-13(18-2)12(5-9)10-6-11(14(16)17)8-15-7-10/h3-8H,1-2H3,(H,16,17)
• InChI Key： IEUDVRLMPZODHW-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(C)=CC=1C1C=NC=C(C(=O)O)C=1

Computed Properties

• Exact Mass: 243.09
• Monoisotopic Mass: 243.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.4